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A comprehensive review of the boiling points of decane isomers reveals a clear correlation
between molecular structure and physical properties. Increased branching consistently leads to
a reduction in boiling point, a phenomenon attributable to the corresponding decrease in the
surface area available for intermolecular van der Waals forces.

This guide provides a comparative analysis of the boiling points for a selection of C10H22
isomers, supported by experimental data. It is intended for researchers, scientists, and drug
development professionals who require a fundamental understanding of how isomeric
structures influence physicochemical characteristics.

Comparative Boiling Point Data

The boiling points of various C10H22 isomers are summarized in the table below. The data
clearly illustrates that the straight-chain isomer, n-decane, possesses the highest boiling point.
As the degree of branching increases, the boiling point systematically decreases.
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Isomer Name Structure Boiling Point (°C)
n-Decane CH3(CH2)8CH3 174.2[1]
2-Methylnonane CH3(CH2)6CH(CH3)2 166-169[2][3]
3-Methylnonane CH3(CH2)5CH(CH3)CH2CH3 166-167[4]
2,3-Dimethyloctane §H3(CH2)4CH(CH3)CH(CH3) 164.32[5]
3,3-Dimethyloctane CH3(CH2)4C(CH3)2CH2CH3 ~161[6]
2,2-Dimethyloctane CH3(CH2)5C(CH3)3 155[7]

The Influence of Molecular Geometry on
Intermolecular Forces

The observed trend in boiling points among the C10H22 isomers is a direct consequence of the
nature of London dispersion forces, a type of van der Waals force. These forces are dependent
on the surface area of a molecule.

e n-Decane, with its linear structure, allows for maximum surface area contact between
adjacent molecules, leading to stronger intermolecular attractions that require more energy
to overcome, resulting in a higher boiling point.[8]

e Branched isomers, such as 2-methylnonane and 2,2-dimethyloctane, are more compact and
spherical. This reduces the effective surface area for intermolecular interactions, weakening
the London dispersion forces and consequently lowering their boiling points.[8]

The relationship between the degree of branching and the boiling point can be visualized as a
logical workflow.
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Figure 1. The causal chain from increased molecular branching to a lower boiling point.

Experimental Protocols for Boiling Point
Determination

The boiling points cited in this guide are determined through established experimental
methodologies. The two primary techniques are the distillation method and the capillary
method.

Distillation Method

This method is suitable for purifying liquids and determining the boiling point of a substance
with a sample volume of at least 5 mL.[9]

Protocol:

o Apparatus Setup: A distillation apparatus is assembled, consisting of a distilling flask, a
condenser, a receiving flask, and a thermometer. The thermometer bulb is positioned so that
its top is level with the side arm of the distilling flask leading to the condenser.[9]

o Sample and Boiling Chips: The liquid sample (at least 5 mL) and a few boiling chips are
added to the distilling flask to ensure smooth boiling.[9]

» Heating: The distilling flask is heated gently.

o Temperature Reading: As the liquid boils, the vapor rises and surrounds the thermometer
bulb. The temperature is recorded when it stabilizes, which indicates the boiling point of the
liquid.[10][11] Throughout the distillation, the vapor temperature should remain constant for a
pure substance.[10]
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Distillation Workflow
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Figure 2. A simplified workflow for determining boiling point via distillation.

Capillary Method (Siwoloboff Method)

This micro-method is ideal for determining the boiling point of small quantities of a liquid (less
than 0.5 mL).[9][12]

Protocol:

o Sample Preparation: A small amount of the liquid is placed in a small test tube or fusion tube.
[13][14]

o Capillary Insertion: A capillary tube, sealed at one end, is placed with the open end down into
the liquid.[13][14]
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o Apparatus Assembly: The test tube is attached to a thermometer. This assembly is then
immersed in a heating bath, such as a Thiele tube filled with a high-boiling point liquid like
mineral oil or silicone 0il.[9][12][13]

o Heating and Observation: The heating bath is heated gently. As the temperature approaches

the boiling point, a stream of bubbles will emerge from the open end of the capillary tube.[9]
[15]

e Boiling Point Determination: The heat is removed, and the apparatus is allowed to cool. The

boiling point is the temperature at which the liquid just begins to enter the capillary tube.[9]
[12][15]

Capillary Method Workflow
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Figure 3. A streamlined workflow for the capillary method of boiling point determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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